Cas no 2351-33-9 (1,1-Dichlorosilacyclobutane)

• Product Name: 1,1-Dichlorosilacyclobutane
• CAS No: 2351-33-9
• MF: C₃H₆Cl₂Si
• MW: 141.071239948273
• MDL: MFCD00053537
• CID: 285901
• PubChem ID: 24865727
• Update Time: 2025-09-18

1,1-Dichlorosilacyclobutane Chemical and Physical Properties

Names and Identifiers

• Silacyclobutane,1,1-dichloro-
• 1,1-DICHLOROSILACYCLOBUTANE
• Cyclotrimethylene Dichlorosilane
• 1,1-dichloro-1-silacyclobutane
• 1,1-dichloro-1-silacylobutane
• 1,1-dichloro-silacyclobutan
• 1,1-Dichlorosiletane
• dichlorosilacyclobutane
• dichlorsilacyclobutane
• DICHLORTRIMETHYLENSILAN
• Silacyclobutane, 1,1-dichloro-
• Cyclotrimethylenedichlorosilane
• PASYEMKYRSIVTP-UHFFFAOYSA-N
• 1,1-Dichlorosiletane #
• 2351-33-9
• D5198
• UNII-439Q7T3Y9G
• DTXSID5062342
• J-015137
• D95280
• AS-80722
• 1,1-Dichlorosilacyclobutane, 97%
• 439Q7T3Y9G
• MFCD00053537
• EINECS 219-084-7
• AKOS015913726
• FT-0604898
• NS00048129
• SCHEMBL1479257
• DTXCID1036886
• 1,1-Dichlorosilacyclobutane

• MDL： MFCD00053537
• Inchi： 1S/C3H6Cl2Si/c4-6(5)2-1-3-6/h1-3H2
• InChI Key： PASYEMKYRSIVTP-UHFFFAOYSA-N
• SMILES： Cl[Si]1(CCC1)Cl

Computed Properties

• Exact Mass: 139.96200
• Monoisotopic Mass: 139.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 55.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light yellow or colorless liquid
• Density: 1.19 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 113-115 °C(lit.)
• Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
• Refractive Index: n20/D 1.464(lit.)
• PSA: 0.00000
• LogP: 2.30990
• Solubility: React with water

1,1-Dichlorosilacyclobutane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H260-H314
• Warning Statement： P210-P223-P231+P232-P280-P370+P378-P422
• Hazardous Material transportation number：UN 2988 4.3/PG 1
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S16; S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R14; R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds